Cas no 5284-06-0 (Phosphonic acid,butyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI))

• Product Name: Phosphonic acid,butyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI)
• CAS No: 5284-06-0
• MF: C₁₆H₃₆O₆P₂
• MW: 386.400967597961
• CID: 383903
• PubChem ID: 257668
• Update Time: 2025-04-19

Phosphonic acid,butyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,butyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI)
• 1,4-bis[[butyl(ethoxy)phosphoryl]oxy]butane
• AC1L5X9T
• AC1Q6SWF
• AR-1I1015
• butane-1,4-diyl diethyl bis[butyl(phosphonate)]
• CTK4J6606
• NSC86053
• NSC-86053
• 5284-06-0
• Phosphonic acid, butyl-, ethyl ester, diester with 1,4-butanediol
• DTXSID00292847

• Inchi： 1S/C16H36O6P2/c1-5-9-15-23(17,19-7-3)21-13-11-12-14-22-24(18,20-8-4)16-10-6-2/h5-16H2,1-4H3
• InChI Key： AGCWSTJSKCQZHB-UHFFFAOYSA-N
• SMILES： P(CCCC)(=O)(OCC)OCCCCOP(CCCC)(=O)OCC

Computed Properties

• Exact Mass: 386.19888
• Monoisotopic Mass: 386.19871286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06
• LogP: 5.85920